Cas no 1804185-62-3 (4-Formyl-3-propionylmandelic acid)

• Product Name: 4-Formyl-3-propionylmandelic acid
• CAS No: 1804185-62-3
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 4797313
• Update Time: 2023-08-17

4-Formyl-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-3-propionylmandelic acid

• Inchi： 1S/C12H12O5/c1-2-10(14)9-5-7(11(15)12(16)17)3-4-8(9)6-13/h3-6,11,15H,2H2,1H3,(H,16,17)
• InChI Key： GLVZHYZKXLCEEA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(C=O)=C(C(CC)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7